Cas no 109845-54-7 (Phenyl-[2-(pyridine-2-carbonyl)phenyl]methanone)

• Product Name: Phenyl-[2-(pyridine-2-carbonyl)phenyl]methanone
• CAS No: 109845-54-7
• MF: C₁₉H₁₃NO₂
• MW: 287.312024831772
• CID: 1188906
• PubChem ID: 71334995
• Update Time: 2025-04-20

Phenyl-[2-(pyridine-2-carbonyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• Phenyl-[2-(pyridine-2-carbonyl)phenyl]methanone
• 2-(pyridine-2-carbonyl)-benzophenone
• 2-(Pyridin-2-carbonyl)-benzophenon
• ACMC-20mcmc
• (2-benzoylphenyl)-2-pyridinyl-methanone
• Methanone, (2-benzoylphenyl)-2-pyridinyl-
• CTK0G2301
• 2-(pyridine-2-carbonyl)-benzophenone; 2-(Pyridin-2-carbonyl)-benzophenon; ACMC-20mcmc; (2-benzoylphenyl)-2-pyridinyl-methanone; Methanone, (2-benzoylphenyl)-2-pyridinyl-; CTK0G2301;
• (2-Benzoylphenyl)(pyridin-2-yl)methanone
• DTXSID10763033
• 109845-54-7

• Inchi： 1S/C19H13NO2/c21-18(14-8-2-1-3-9-14)15-10-4-5-11-16(15)19(22)17-12-6-7-13-20-17/h1-13H
• InChI Key： CIBPEMDSBMGTNK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CC=CC=C1C(C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 287.09469
• Monoisotopic Mass: 287.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47Ų

Experimental Properties

• PSA: 47.03
• LogP: 3.54360